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This document provides a detailed protocol for the fabrication of antimony trisulfide (Sb2S3)
thin films for solar cell applications using the chemical bath deposition (CBD) technique. The
information is compiled from various scientific sources to ensure a comprehensive and reliable
guide for researchers in the field.

Introduction

Antimony trisulfide (Sb2S3) has emerged as a promising material for next-generation
photovoltaic devices due to its suitable optical and electronic properties, including a high
absorption coefficient and an optimal bandgap. Chemical bath deposition is a widely adopted
method for producing Sb2S3 thin films due to its simplicity, low cost, and scalability. This
document outlines the necessary steps, from substrate preparation to post-deposition
annealing, to fabricate efficient Sb2S3 solar cells.

Experimental Workflow

The overall process for fabricating Sb2S3 solar cells via chemical bath deposition involves
several key stages, as illustrated in the workflow diagram below.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b7820761#bc-rfq
https://www.benchchem.com/product/b7820761/docs?utm_src=pdf-body#application-notes-and-protocols-for-chemical-bath-deposition-of-sb2s3-solar-cells
https://www.benchchem.com/product/b7820761/docs?utm_src=pdf-body#application-notes-and-protocols-for-chemical-bath-deposition-of-sb2s3-solar-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Experimental workflow for Sb2S3 solar cell fabrication.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the chemical bath deposition of Sb2S3 thin
films.

Substrate Preparation

¢ Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequentially sonicating in a
detergent solution, deionized (DI) water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a stream of nitrogen gas.

» Prior to deposition, the substrates can be treated with a piranha solution to enhance
hydrophilicity, which can improve film adhesion.[1]

Chemical Bath Solution Preparation

Two primary solutions are required for the CBD process: an antimony source and a sulfur
source.

e Antimony (Sb) Source Solution: Dissolve antimony chloride (SbCI3) in a solvent like acetone.
A typical concentration is around 1.4 M.[2]
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o Sulfur (S) Source Solution: Prepare an aqueous solution of sodium thiosulfate (Na2S203).
Concentrations can vary, but a common starting point is 1 M.

For a more advanced protocol, a complexing agent like sodium citrate can be added to the Sb
source to control the reaction rate.[3][4]

Deposition Process

e Place the cleaned FTO substrates in a beaker, typically leaning against the wall with the
conductive side facing the center.

e Pour the sulfur source solution (e.g., Na2S203) into the beaker.

e Slowly add the antimony source solution (e.g., SbCI3 in acetone) to the beaker while stirring.
The solution will typically turn orange, indicating the formation of Sb2S3.[2]

e Maintain the chemical bath at a specific temperature. Different protocols utilize temperatures
ranging from below 10°C to room temperature, or even elevated temperatures up to 90°C.[2]

[3114]

o The deposition time can range from a few hours to several cycles, depending on the desired
film thickness.

After the deposition, remove the substrates from the bath.

Post-Deposition Treatment

e Rinse the coated substrates thoroughly with DI water to remove any loosely adhered
particles and residual chemicals.

o Dry the substrates using a nitrogen gun.

e Anneal the Sb2S3 films in an inert atmosphere (e.g., Argon or Nitrogen) to improve
crystallinity and film quality.[5] Annealing temperatures typically range from 250°C to 350°C
for about 30 minutes.[5] Some studies have shown that annealing in a nitrogen-sulfur (N2-S)
atmosphere can reduce the presence of oxide secondary phases.[6]
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Data Presentation: Deposition Parameters and Solar
Cell Performance

The following table summarizes various CBD parameters and the corresponding performance
of the fabricated Sb2S3 solar cells as reported in the literature.
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Device Fabrication

Following the post-deposition annealing of the Sb2S3 layer, the solar cell is completed by
sequentially depositing a hole transport layer (HTL) and a metal back contact.

e Hole Transport Layer (HTL) Deposition: A common HTL used for Sb2S3 solar cells is Spiro-
OMeTAD. This is typically deposited via spin coating.
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o Metal Contact Deposition: Finally, a gold (Au) back contact is deposited, usually by thermal
evaporation, to complete the device architecture of FTO/CdS/Sb2S3/Spiro-OMeTAD/Au.[3]
[4] Note that a CdS buffer layer is often deposited on the FTO before the Sh2S3 deposition.

Characterization

The performance of the fabricated solar cells is evaluated under standard testing conditions
(AM 1.5G illumination at 1000 W/m?2). Key parameters to measure include the power
conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and
fill factor (FF).

Conclusion

This application note provides a comprehensive protocol for the chemical bath deposition of
Sb2S3 thin films for solar cell applications. By carefully controlling the deposition parameters
and post-deposition treatments, it is possible to fabricate efficient Sb2S3-based photovoltaic
devices. The provided data and workflow aim to serve as a valuable resource for researchers
in the field of renewable energy and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols for Chemical Bath
Deposition of Sb2S3 Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7820761/docs#application-notes-and-protocols-for-
chemical-bath-deposition-of-sb2s3-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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